Cas no 10087-65-7 (4',5'-Dihydro-1H,3'H-2,2'-bipyrrole)

• Product Name: 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole
• CAS No: 10087-65-7
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 207484
• PubChem ID: 258381
• Update Time: 2025-11-05

4',5'-Dihydro-1H,3'H-2,2'-bipyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-(3,4-dihydro-2H-pyrrol-5-yl)-
• 2-(3,4-DIHYDRO-2H-PYRROL-5-YL)-1H-PYRROLE
• 2-(1H-PYRROL-2-YL)-QUINOLINE-4-CARBOXYLIC ACID
• 2-(3,4-dihydro-2H-pyrrol-5-yl)pyrrole
• 2,2'-(1-pyrolinyl)-pyrrole
• 2,2'-(1'-Pyrrolinyl)-pyrrol
• 2,2'-Pyrrolyl-1-pyrrolin
• 4',5'-dihydro-1H,3'H-[2,2']bipyrrolyl
• 4,5-DIHYDRO-3H,1'H-[2,2']BIPYRROLYL
• DTXSID50905819
• SB62166
• NSC-87236
• (2Z)-2-pyrrolidin-2-ylidenepyrrole
• 4,5-DIHYDRO-3H,1/'H-[2,2/']BIPYRROLYL
• J-514089
• 1H-Pyrrole, 2-(3,4-dihydro-2H-pyrrol-5-yl)-
• 2-(1-Pyrrolin-2-yl)-pyrrol
• AKOS005073705
• FT-0681252
• SS-2224
• 4,5-DIHYDRO-3H,1H-[2,2]BIPYRROLYL
• NCIOpen2_001188
• NSC 87236
• MFCD00030437
• 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole
• CS-0034620
• A897309
• 10087-65-7
• E79034
• NSC87236
• AKOS025394058

• MDL： MFCD00030437
• Inchi： 1S/C8H10N2/c1-3-7(9-5-1)8-4-2-6-10-8/h1,3,5,9H,2,4,6H2
• InChI Key： DTZKPTFBAXPYOT-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1=CC=CN1

Computed Properties

• Exact Mass: 134.08400
• Monoisotopic Mass: 134.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.18
• Melting Point: NA
• Boiling Point: 277.2°Cat760mmHg
• Flash Point: 121.4°C
• Refractive Index: 1.631
• PSA: 28.15000
• LogP: 1.03320
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4',5'-Dihydro-1H,3'H-2,2'-bipyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole

Comprehensive Overview of 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole (CAS No. 10087-65-7)

4',5'-Dihydro-1H,3'H-2,2'-bipyrrole (CAS No. 10087-65-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure, featuring two fused pyrrole rings, serves as a versatile building block for synthesizing complex molecules. Its unique electronic properties and structural flexibility make it valuable in designing fluorescent probes, organic semiconductors, and bioactive compounds. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators.

The compound’s molecular stability and solubility in polar solvents have spurred innovations in green chemistry and sustainable synthesis. With growing interest in eco-friendly catalysts, 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole derivatives are being studied for their role in metal-free reactions. Recent publications highlight its potential in photodynamic therapy (PDT), where its light-absorbing capabilities could enhance treatments for dermatological conditions.

From an industrial perspective, the demand for high-purity 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole has risen due to its utility in OLED technology and optoelectronic devices. Its ability to form stable thin films and charge-transfer complexes aligns with trends in flexible electronics and wearable sensors. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its isomeric purity, a key factor for performance consistency in end-use applications.

Frequently asked questions about CAS No. 10087-65-7 include inquiries about its synthetic routes, toxicity profile, and scalability. Current studies address these concerns by optimizing one-pot synthesis methods and evaluating biodegradability. The compound’s compatibility with microwave-assisted reactions further reduces energy consumption, resonating with the circular economy paradigm.

In summary, 4',5'-Dihydro-1H,3'H-2,2'-bipyrrole exemplifies the intersection of cutting-edge chemistry and applied technology. Its adaptability across life sciences and advanced materials ensures its relevance in solving modern challenges, from precision medicine to energy-efficient displays.